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Compound of Interest

Compound Name: 1-Hexadecanol, aluminum salt

Cat. No.: B099308 Get Quote

Introduction

1-Hexadecanol, aluminum salt, also known as aluminum hexadecanoate or aluminum

palmitate, is a metallic soap used for imparting water repellency to textiles. This application is

part of a broader class of waterproofing treatments that utilize insoluble metal soaps to form a

hydrophobic layer on the fabric's surface. The fundamental principle involves the in-situ

formation of the aluminum salt on the textile fibers, which prevents the fabric from becoming

saturated with water while ideally maintaining its breathability. These methods have been

historically significant and continue to be a subject of interest for creating durable water-

repellent finishes.

The most common method for applying aluminum salts of fatty acids is a two-bath process.

This involves sequential immersion of the textile in a solution containing a soluble soap (such

as sodium stearate or a soap made from palmitic acid) and a solution containing a soluble

aluminum salt (like aluminum sulfate or aluminum acetate). The reaction between the two

solutions on the fabric surface results in the precipitation of the insoluble aluminum fatty acid

salt, which adheres to the fibers.

Data Presentation

The following table summarizes the various reactants and their concentrations as described in

historical and patent literature for waterproofing textiles using the metallic soap method. It is
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important to note that these are starting points, and optimization may be required based on the

specific textile substrate and desired level of water repellency.

Method
Bath 1: Soap

Solution

Bath 2: Metal

Salt Solution
Additives Reference

Two-Bath

Process

(General)

Aqueous solution

of a water-

soluble soap

(e.g., sodium

stearate).

Aqueous solution

of a metal salt

(e.g., aluminum

acetate or lead

acetate).

Paraffin wax or

vegetable waxes

can be used with

aluminum

stearate to

enhance the

effect.

[1]

Two-Bath

Process

(Specific)

15 g of laundry

soap dissolved in

1 liter of boiling

water (90-

100°C).

Aluminum sulfate

(120 g/L in hot

water at 50°C) or

aluminum alum

(190 g/L). An

alternative

involves lead

oxide (215 g/L).

A post-treatment

with a solution of

paraffin or wax in

gasoline (100

g/L) can be

applied and

ironed.

[2]

Single-Bath

Emulsion

An emulsion of

diglyco stearate

and paraffin wax

in water.

A soluble

aluminum salt,

such as

aluminum sulfate

or aluminum

acetate, is added

to the emulsion.

Paraffin wax is

integral to the

formulation for

improved

resistance to

washing and dry

cleaning.

[3]

Experimental Protocols

Protocol 1: Two-Bath Immersion Method for
Waterproofing Cotton Fabric
This protocol describes a common method for rendering textiles water-repellent by precipitating

an aluminum soap onto the fabric fibers.
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Materials:

Cotton fabric

Laundry soap (containing sodium salts of fatty acids like palmitic and stearic acid)

Aluminum sulfate (Al₂(SO₄)₃) or Aluminum Acetate

Deionized water

Beakers or baths for immersion

Heating plate

Stirring rod

Drying oven or air-drying space

Hot iron

Procedure:

Preparation of Solutions:

Solution A (Soap Bath): Dissolve 15 grams of good quality laundry soap in 1 liter of deionized

water. Heat the solution to 90-100°C and stir until the soap is completely dissolved. Maintain

this temperature during the treatment.[2]

Solution B (Aluminum Salt Bath): In a separate container, dissolve 120 grams of aluminum

sulfate in 1 liter of hot water (approximately 50°C). Stir until the salt is fully dissolved.[2] If

using aluminum acetate, it can be prepared by reacting solutions of aluminum sulfate and

lead acetate.[3][4]

Fabric Treatment:

Ensure the cotton fabric is clean and dry before treatment. If necessary, wash the fabric to

remove any sizing or impurities and rinse thoroughly.[2]
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Immerse the clean fabric in the hot soap solution (Solution A) for 20-30 minutes, ensuring the

fabric is fully saturated.[2]

Remove the fabric from the soap bath and gently squeeze out the excess solution. Do not

rinse. Allow the fabric to air-dry until it is only slightly damp.[2]

Immerse the damp, soap-treated fabric into the aluminum salt solution (Solution B) at room

temperature.[2]

Keep the fabric in Solution B for 10-15 minutes, allowing the chemical reaction to form the

insoluble aluminum soap on the fibers.[2][4]

Remove the fabric from the second bath, squeeze out the excess liquid, and hang it to dry

completely in a well-ventilated area.[2]

Once dry, it is recommended to iron the fabric with a hot iron. This can help to create a more

uniform and durable waterproof coating.[2] For enhanced water repellency, a subsequent

treatment with a paraffin wax solution can be applied before ironing.[2]

Protocol 2: Single-Bath Emulsion Method
This method utilizes a stable emulsion containing the precursors for the in-situ formation of the

aluminum soap, simplifying the application process to a single immersion step.[3]

Materials:

Diglyco stearate

Paraffin wax

Aluminum sulfate

Deionized water

Heating and agitation apparatus

Padding or squeezing rollers
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Curing oven

Procedure:

Preparation of the Emulsion:

Melt equal parts by weight of diglyco stearate and paraffin wax together at a temperature of

approximately 205°F (96°C) and mix thoroughly.[3]

While maintaining the temperature and with rapid agitation, add boiling water to create a

uniform emulsion. A suggested ratio is approximately 15 gallons of water to 9.75 pounds of

the melted mixture.[3]

Continue agitation until the emulsion has cooled.

To the cooled emulsion, add a solution of aluminum sulfate. For the quantity mentioned

above, approximately 15 gallons of a solution containing 7.5 pounds of aluminum sulfate can

be added.[3] At low temperatures, the reaction between the aluminum sulfate and the diglyco

stearate will not proceed, allowing the emulsion to be stable for application.[3]

Fabric Application:

The fabric is saturated with the prepared emulsion. This can be done by padding the fabric

through the emulsion and then squeezing it between rollers to achieve a desired pickup

weight (e.g., 60% to 120%).

The treated fabric is then dried.

Following drying, the fabric is cured by heating to a moderate temperature, for example,

around 150°F (65°C). This heating step initiates the reaction between the aluminum salt and

the fatty acid ester, leading to the formation of insoluble aluminum stearate on the fabric.[3]

Visualizations

Caption: Chemical reaction for the formation of insoluble aluminum soap on textile fibers.

Caption: Experimental workflow for the two-bath waterproofing process.
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Caption: Mechanism of water repellency on treated vs. untreated textile fibers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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